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Cat. No.: B1676695 Get Quote

Molybdenum(V) Chloride Technical Support
Center
This guide provides researchers, scientists, and drug development professionals with essential

information for handling Molybdenum(V) chloride (MoCl₅), focusing on its high reactivity with

water and moisture.

Frequently Asked Questions (FAQs)
Q1: What is Molybdenum(V) chloride and what are its basic properties?

Molybdenum(V) chloride, also known as molybdenum pentachloride, is an inorganic

compound with the formula MoCl₅.[1] It is a dark green to black, volatile, and hygroscopic

crystalline solid.[1][2][3][4][5] In the solid state, it exists as a dimer (Mo₂Cl₁₀), but it is

monomeric (MoCl₅) in the gas phase.[1][2] It is a strong Lewis acid and a potent oxidizing

agent, making it a versatile reagent in chemical synthesis.[1][2][5][6]

Q2: What is the primary reaction of Molybdenum(V) chloride with water?

Molybdenum(V) chloride reacts vigorously and exothermically with water and even

atmospheric moisture in a process called hydrolysis.[1][3][4][5][7][8][9] This reaction is violent

and produces corrosive and toxic fumes of hydrogen chloride (HCl) gas.[1][3][4][7][8][10]

Q3: What are the products of this hydrolysis reaction?
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The products of hydrolysis depend on the amount of water present.

With limited water/moisture: It forms molybdenum oxychlorides, primarily molybdenum(V)

oxytrichloride (MoOCl₃).[11][12]

With excess water: The hydrolysis proceeds further to form other species like molybdenum

dichloride dioxide (MoO₂Cl₂) and ultimately hydrated molybdenum oxides or molybdic acid.

[12][13]

In hydrochloric acid: When dissolved in HCl, a variety of complex anions can form,

depending on the acid concentration.[14] In concentrated HCl, species like [MoOCl₅]²⁻ are

predominant.[14]

Q4: Why is it critical to handle Molybdenum(V) chloride in an inert atmosphere?

Due to its extreme sensitivity to air and moisture, MoCl₅ must be handled under a dry, inert

atmosphere (e.g., in a glovebox or under a stream of nitrogen or argon).[15] Exposure to the

atmosphere will lead to rapid hydrolysis, degrading the compound, releasing hazardous HCl

gas, and compromising the integrity of any experiment.[4][8]

Troubleshooting Guide
This section addresses common problems encountered during the use of Molybdenum(V)
chloride.

Q: My dark green Molybdenum(V) chloride powder has turned brownish or has a clumpy

appearance. What happened?

A: This is a classic sign of accidental exposure to moisture. The brown-colored substance is

likely an intermediate hydrolysis product, such as an oxychloride. The material is no longer

pure MoCl₅ and its reactivity will be altered. It is not recommended for use in moisture-sensitive

reactions.

Q: I observed white fumes coming from the container when I opened it briefly outside a

glovebox. What should I do?
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A: The white fumes are hydrogen chloride (HCl) gas being liberated as the MoCl₅ reacts with

humidity in the air.[4][8] Immediately close the container and move it to an inert atmosphere

glovebox or fume hood. Ensure you are wearing appropriate personal protective equipment

(PPE), including acid-gas respiratory protection if necessary.[7][15] The reagent has been

compromised.

Q: My reaction is giving low yields or unexpected side products. Could moisture contamination

of the MoCl₅ be the cause?

A: Yes, this is highly probable. If the MoCl₅ has been partially hydrolyzed, its effective

concentration is lower than calculated. Furthermore, the hydrolysis byproducts (oxychlorides

and HCl) can interfere with your reaction, leading to different pathways or catalyst deactivation.

Q: The MoCl₅ is not dissolving properly in my dry, non-polar organic solvent. Why?

A: While MoCl₅ is soluble in many dry organic solvents, hydrolysis products like molybdenum

oxychlorides have different solubility profiles and may be insoluble.[1][2][3][4][16] The

insolubility suggests the starting material may have been compromised by moisture.
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Observation:
Unexpected experimental result

(e.g., color change, low yield, precipitate)

Primary Suspected Cause:
Accidental moisture exposure of MoCl₅

Diagnostic Step 1:
Visually inspect stored MoCl₅

Diagnostic Step 2:
Review handling procedure

Result: Solid is a free-flowing,
dark green powder.

Result: Solid is clumpy, discolored
(brownish/black crust).

Result: Strict inert atmosphere
conditions were maintained.

Result: Possible exposure to air/
moisture during weighing or transfer.

Conclusion:
Moisture contamination of MoCl₅ is unlikely.

Investigate other reaction parameters.

Conclusion:
MoCl₅ is hydrolyzed and compromised.

Solution:
Discard compromised reagent.

Use a fresh, unopened bottle of MoCl₅
and strictly adhere to inert handling protocols.

Click to download full resolution via product page

Caption: Troubleshooting workflow for experiments involving MoCl₅.

Quantitative Data Summary
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The following tables summarize key physical and spectroscopic data for Molybdenum(V)
chloride and its hydrolysis-related products.

Table 1: Physical Properties of Molybdenum(V) Chloride

Property Value Citations

Molecular Formula
MoCl₅ (monomer), Mo₂Cl₁₀

(dimer)
[1][2]

Molar Mass 273.21 g/mol [1]

Appearance
Dark green to black crystalline

solid
[1][2][3]

Density 2.928 g/cm³ at 25 °C [1][2]

Melting Point 194 °C [1][2][7]

Boiling Point 268 °C [1][2][7]

Vapor Pressure 1.75 mmHg at 25 °C [7][9]

Solubility

Soluble in dry ethers, alcohols,

and chlorinated solvents.

Reacts with water.

[1][2][3][4]

Table 2: Spectroscopic Data for Mo-O Bonds Relevant to Hydrolysis
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Technique
Wavenumber
(cm⁻¹)

Assignment
Compound
Type

Citations

FTIR/IR ~1000
Terminal Mo=O

stretch

Molybdenum

Oxides
[17]

FTIR/IR 960 and 840
Mo-O-Mo

bridging stretch

Molybdenum

Oxides
[17]

FTIR/IR 985–1000
Terminal Mo=O

stretch

Oxo-

molybdenum(V)

complexes

[11]

Raman 802 Mo-O-Mo stretch
Dinuclear Mo(V)

complexes
[14]

Raman 738
Mo-(μ-O)₂-Mo

stretch

Dinuclear Mo(V)

complexes
[14]

Experimental Protocols
Protocol 1: Standard Procedure for Handling and Storage of Molybdenum(V) Chloride

This protocol outlines the essential steps for safely handling this air- and moisture-sensitive

reagent.

Preparation: All handling of MoCl₅ must be performed inside a glovebox with a dry, inert

atmosphere (e.g., N₂ or Ar, with O₂ and H₂O levels <1 ppm). All glassware, spatulas, and

syringes must be rigorously dried in an oven at >120 °C overnight and cooled in a desiccator

or the glovebox antechamber.

Storage: Store the MoCl₅ container in a desiccator inside a cool, dry, and well-ventilated area

designated for corrosive materials.[15] The container must be tightly sealed.[15] It is

recommended to store it under an inert atmosphere.[7][15]

Aliquotting: Transfer the MoCl₅ container into the glovebox antechamber and cycle several

times before moving it into the main chamber.
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Dispensing: Carefully open the container inside the glovebox. Use a clean, dry spatula to

weigh the desired amount of the dark green, free-flowing powder into a pre-tared, dry vial or

flask.

Sealing: Tightly seal both the primary container and the flask containing the aliquot before

removing them from the glovebox. Use a sealant like parafilm for short-term storage outside

the glovebox.

Cleaning: All spills inside the glovebox should be cleaned up immediately. Any contaminated

materials should be treated as hazardous waste.

Protocol 2: Characterization of Potential Hydrolysis via FTIR Spectroscopy

This procedure can be used to quickly assess if a sample of MoCl₅ has been compromised by

moisture.

Sample Preparation (Inert Atmosphere): Inside a glovebox, prepare a Nujol mull of the

suspect MoCl₅ sample. Grind a small amount of the solid with a drop of dry Nujol oil between

two dry potassium bromide (KBr) or cesium iodide (CsI) plates.

Blank Spectrum: Record a background spectrum of the clean, dry KBr or CsI plates.

Sample Spectrum: Place the prepared mull in an FTIR spectrometer and acquire the infrared

spectrum, typically from 4000 to 400 cm⁻¹.[11]

Data Analysis: Examine the resulting spectrum for the appearance of strong, broad

absorption bands in the 900-1000 cm⁻¹ region.[11][17] The presence of sharp, intense peaks

in this area is indicative of Mo=O and Mo-O-Mo bond formation, confirming that the MoCl₅

has reacted with moisture to form oxychloride species.[11][17] Pure MoCl₅ should not exhibit

these characteristic Mo-O stretching vibrations.
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Receive new bottle of MoCl₅

Store in cool, dry, inert environment
(e.g., desiccator)

Transfer all necessary equipment
(glassware, spatula, MoCl₅) into glovebox

Weigh required amount of MoCl₅
into reaction vessel under inert gas

Visual Check:
Is powder dark green

and free-flowing?

Proceed with experiment

 Yes 

STOP
Reagent is compromised.

Do not use.

 No 

Reaction / Analysis
Optional: Characterize contamination

(e.g., via FTIR as per Protocol 2)

Click to download full resolution via product page

Caption: Standard experimental workflow for using MoCl₅.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1676695#molybdenum-v-chloride-reactivity-with-
water-and-moisture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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